o-Toluidine hydrochloride o-Toluidine hydrochloride O-toluidine hydrochloride appears as green crystals or white crystalline solid. Melting point 215-217°F. Highly toxic.
Brand Name: Vulcanchem
CAS No.: 636-21-5
VCID: VC0147728
InChI: InChI=1S/C7H9N.ClH/c1-6-4-2-3-5-7(6)8;/h2-5H,8H2,1H3;1H
SMILES: CC1=CC=CC=C1[NH3+].[Cl-]
Molecular Formula: C7H10ClN
Molecular Weight: 143.61 g/mol

o-Toluidine hydrochloride

CAS No.: 636-21-5

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VCID: VC0147728

Molecular Formula: C7H10ClN

Molecular Weight: 143.61 g/mol

o-Toluidine hydrochloride - 636-21-5

CAS No. 636-21-5
Product Name o-Toluidine hydrochloride
Molecular Formula C7H10ClN
Molecular Weight 143.61 g/mol
IUPAC Name (2-methylphenyl)azanium;chloride
Standard InChI InChI=1S/C7H9N.ClH/c1-6-4-2-3-5-7(6)8;/h2-5H,8H2,1H3;1H
Standard InChIKey OGVXWEOZQMAAIM-UHFFFAOYSA-N
SMILES CC1=CC=CC=C1[NH3+].[Cl-]
Canonical SMILES CC1=CC=CC=C1[NH3+].[Cl-]
Boiling Point 468 °F at 760 mm Hg (NTP, 1992)
242.2 °C
Colorform MONOCLINIC PRISMS FROM COLD WATER; RHOMBIC PYRAMIDS FROM HOT WATER
Melting Point 419 °F (NTP, 1992)
215.0 °C
215 °C
Physical Description O-toluidine hydrochloride appears as green crystals or white crystalline solid. Melting point 215-217°F. Highly toxic.
Description O-toluidine hydrochloride appears as green crystals or white crystalline solid. Melting point 215-217°F. Highly toxic.
Related CAS 95-53-4 (Parent)
Solubility less than 1 mg/mL at 72° F (NTP, 1992)
VERY SOL IN WATER; SOL IN ALCOHOL
INSOL IN ETHER, INSOL IN BENZENE
Synonyms 2-Methylbenzenamine Hydrochloride; o-Toluidin Hydrochloride; 2-Methylaniline Hydrochloride; 2-Methylbenzenamine Hydrochloride; 2-Methylphenylammonium Chloride; o-Methylaniline Hydrochloride; o-Toluidinium Chloride; USP Prilocaine Related Compound A;
PubChem Compound 11171041
Last Modified Nov 11 2021
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